A PEDOT:PSS nanocomposite film doped with black phosphorus modified with silver nanoparticles for wearable photothermoelectric generators†
Journal of Materials Chemistry A Pub Date: 2023-10-26 DOI: 10.1039/D3TA05836K
Abstract
Photothermoelectric (PTE) materials have gained significant attention as a promising avenue for converting light into electricity. Herein, the PTE properties of poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) are enhanced by introducing black phosphorus nanosheets (BP NSs) modified with silver nanoparticles (Ag@BP). Under 100 mW cm−2 illumination, the resulting PEDOT:PSS/Ag@BP nanocomposite film (P_Ag@BP) exhibits an output voltage of 528.4 μV compared to 300.9 μV for the PEDOT:PSS film. This is attributed to (i) the enhanced photothermal performance of P_Ag@BP, which generates a temperature difference of 18 °C under 100 mW cm−2 illumination compared to 10 °C for the PEDOT:PSS film and (ii) the enhanced thermoelectric performance of P_Ag@BP, with an increased power factor of 107.2 μW m−1 K−2 compared to 32.9 μW m−1 K−2 for the PEDOT:PSS film. Moreover, a photothermoelectric generator (PTEG) consisting of 36 legs of P_Ag@BP exhibits an open circuit voltage of 16.1 mV, a short circuit current of 47.9 μA, and an output power of 192.6 nW under 120 mW cm−2 illumination. Furthermore, when the PTEG is worn on the forearm and exposed to sunlight, it generates an output voltage of 9.2 mV, thus showcasing its potential application in wearable energy harvesting devices.
Recommended Literature
- [1] Cluster phases of 4-cyanoresorcinol derived hockey-stick liquid crystals†
- [2] The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†
- [3] Front cover
- [4] Engineering pH-responsive switching of donor–π–acceptor chromophore alignments along a peptide nanotube scaffold†
- [5] Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†
- [6] Ligand-modified synthesis of shape-controllable and highly luminescent CsPbBr3 perovskite nanocrystals under ambient conditions†
- [7] Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes
- [8] Removal of trichloroethene by glucose oxidase immobilized on magnetite nanoparticles†
- [9] A novel non-chromatographic strategy for the sequential/simultaneous extraction and analysis of chromium species by electrothermal atomic absorption spectrometry in effluents and different water sources
- [10] Cyclam-based dendrimers as ligands for lanthanide ions†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 14941-53-8
-
CAS no.: 16817-43-9
